Cas no 1807142-51-3 (4-Bromo-5-ethoxy-2-nitropyridine)

• Product Name: 4-Bromo-5-ethoxy-2-nitropyridine
• CAS No: 1807142-51-3
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 4900650
• Update Time: 2023-08-20

4-Bromo-5-ethoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-ethoxy-2-nitropyridine

• Inchi： 1S/C7H7BrN2O3/c1-2-13-6-4-9-7(10(11)12)3-5(6)8/h3-4H,2H2,1H3
• InChI Key： NBYXROOLZAQDPJ-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=CC=1OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 2
• Topological Polar Surface Area: 67.9